Cas no 2138272-44-1 (3-Amino-2-(pentyloxy)propan-1-ol)
3-Amino-2-(pentyloxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2138272-44-1
- 3-amino-2-(pentyloxy)propan-1-ol
- EN300-734875
- 3-Amino-2-(pentyloxy)propan-1-ol
-
- Inchi: 1S/C8H19NO2/c1-2-3-4-5-11-8(6-9)7-10/h8,10H,2-7,9H2,1H3
- InChI Key: SYJYENYAXZDEQS-UHFFFAOYSA-N
- SMILES: O(CCCCC)C(CO)CN
Computed Properties
- Exact Mass: 161.141578849g/mol
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 78.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.5Ų
3-Amino-2-(pentyloxy)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-734875-0.05g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 0.05g |
$683.0 | 2025-03-11 | |
| Enamine | EN300-734875-0.1g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 0.1g |
$715.0 | 2025-03-11 | |
| Enamine | EN300-734875-0.25g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 0.25g |
$748.0 | 2025-03-11 | |
| Enamine | EN300-734875-0.5g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 0.5g |
$781.0 | 2025-03-11 | |
| Enamine | EN300-734875-1.0g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 1.0g |
$813.0 | 2025-03-11 | |
| Enamine | EN300-734875-2.5g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 2.5g |
$1594.0 | 2025-03-11 | |
| Enamine | EN300-734875-5.0g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 5.0g |
$2360.0 | 2025-03-11 | |
| Enamine | EN300-734875-10.0g |
3-amino-2-(pentyloxy)propan-1-ol |
2138272-44-1 | 95.0% | 10.0g |
$3500.0 | 2025-03-11 |
3-Amino-2-(pentyloxy)propan-1-ol Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-Amino-2-(pentyloxy)propan-1-ol
Research Brief on 3-Amino-2-(pentyloxy)propan-1-ol (CAS: 2138272-44-1): Recent Advances and Applications
3-Amino-2-(pentyloxy)propan-1-ol (CAS: 2138272-44-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the synthesis of novel bioactive molecules. This research brief provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.
One of the key areas of interest in recent research has been the role of 3-Amino-2-(pentyloxy)propan-1-ol in the development of prodrugs and targeted therapeutics. A study published in the *Journal of Medicinal Chemistry* (2023) highlighted its utility as a scaffold for designing prodrugs with enhanced bioavailability. The compound's unique structural features, including its amino and hydroxyl functional groups, allow for facile modification, enabling researchers to tailor its properties for specific therapeutic applications. The study demonstrated that derivatives of 3-Amino-2-(pentyloxy)propan-1-ol exhibited improved stability and controlled release profiles in vitro, making them promising candidates for further preclinical evaluation.
In addition to its applications in drug design, recent investigations have also explored the compound's potential in chemical biology. A 2024 study in *ACS Chemical Biology* reported the use of 3-Amino-2-(pentyloxy)propan-1-ol as a linker in the synthesis of bifunctional molecules for targeted protein degradation. The researchers successfully conjugated the compound to a ligand for a disease-associated protein and a ubiquitin ligase recruiter, resulting in a potent degrader molecule. This approach, known as proteolysis-targeting chimeras (PROTACs), represents a cutting-edge strategy in drug discovery, and the study underscores the versatility of 3-Amino-2-(pentyloxy)propan-1-ol in such applications.
Another notable advancement involves the compound's role in nanotechnology and drug delivery systems. A recent publication in *Biomaterials Science* (2024) detailed the incorporation of 3-Amino-2-(pentyloxy)propan-1-ol into lipid-based nanoparticles for targeted delivery of anticancer agents. The study found that the compound's amphiphilic nature facilitated the formation of stable nanoparticles with high drug-loading capacity. Furthermore, in vivo experiments demonstrated enhanced tumor accumulation and reduced off-target effects, suggesting its potential as a key component in next-generation nanomedicines.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-Amino-2-(pentyloxy)propan-1-ol derivatives. A 2023 review in *Organic Process Research & Development* highlighted the need for more efficient synthetic routes to meet the growing demand for this compound in pharmaceutical research. The review also emphasized the importance of addressing potential toxicity concerns associated with certain derivatives, calling for comprehensive safety profiling in future studies.
In conclusion, 3-Amino-2-(pentyloxy)propan-1-ol (CAS: 2138272-44-1) continues to emerge as a valuable tool in chemical biology and drug discovery. Its applications span from prodrug design to targeted protein degradation and nanomedicine, reflecting its versatility and potential impact on the field. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in therapeutic development. As the field progresses, interdisciplinary collaborations will be crucial to fully harness the potential of this compound and translate findings into clinical applications.
2138272-44-1 (3-Amino-2-(pentyloxy)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)